Cas no 2228963-08-2 (2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine
• CAS No: 2228963-08-2
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 6529500
• PubChem ID: 165696273
• Update Time: 2025-06-07

2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine
• 2228963-08-2
• EN300-1781990

• Inchi： 1S/C9H13FN2O/c1-9(6-11,13-2)8-5-7(10)3-4-12-8/h3-5H,6,11H2,1-2H3
• InChI Key： IYGLLQLVCXXXQD-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C(C)(CN)OC

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine

Introduction to 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine (CAS No: 2228963-08-2)

2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine, identified by the CAS number 2228963-08-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a fluoropyridine moiety linked to a methoxypropylamine backbone, has garnered attention due to its structural features and potential biological activities. The presence of a fluorine atom at the 4-position of the pyridine ring enhances its electronic properties, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The fluoropyridine core is a well-documented pharmacophore in drug design, contributing to binding affinity and metabolic stability. Compounds containing this motif have been explored in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The methoxypropylamine side chain introduces basicity and steric bulk, which can be fine-tuned to modulate interactions with biological targets. This combination of structural elements makes 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. The structural features of CAS No 2228963-08-2 align well with known active sites of enzymes and receptors, suggesting potential applications in modulating key biological pathways. For instance, fluorinated pyridines have been shown to improve oral bioavailability and binding kinetics, attributes that are critical for drug development.

In the context of modern drug discovery, the synthesis of analogs derived from 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine represents an exciting avenue for exploration. By systematically varying substituents on the pyridine ring or the propylamine chain, researchers can generate libraries of compounds with tailored properties. Such libraries are instrumental in identifying lead compounds for preclinical and clinical studies.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit enhanced lipophilicity, reduced polarity, and improved metabolic stability compared to their non-fluorinated counterparts. These properties are particularly advantageous in developing small-molecule drugs that must navigate complex biological environments. The incorporation of a fluorine atom at the 4-position of the pyridine ring in CAS No 2228963-08-2 is expected to confer similar benefits, enhancing its suitability for therapeutic applications.

Moreover, the methoxypropylamine moiety can serve as a handle for further functionalization. For example, introducing additional substituents or linking the compound to other scaffolds could yield novel derivatives with enhanced potency or selectivity. Such modifications are often guided by insights from crystallographic studies or molecular dynamics simulations, which provide detailed insights into how molecules interact with biological targets.

The growing interest in fluorinated heterocycles has been fueled by their success in several clinical candidates. Drugs like crizotinib and osimertinib contain fluorinated pyridine moieties and have demonstrated significant therapeutic efficacy. This precedent underscores the importance of compounds like CAS No 2228963-08-2 as starting points for drug development efforts.

From a synthetic perspective, 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine can be accessed through multi-step organic transformations involving fluorination reactions and nucleophilic substitutions. The availability of robust synthetic routes is crucial for scaling up production and conducting extensive biological evaluations. Recent improvements in synthetic methodologies have made it possible to introduce fluorine atoms with greater precision and efficiency, further facilitating the exploration of this compound.

In summary, CAS No 2228963-08-2, or 2-(4-fluoropyridin-2-yl)-2-methoxypropan-1-amine, represents a compelling scaffold for pharmaceutical innovation. Its unique structural features—combining a fluoropyridine core with a methoxypropylamine side chain—position it as a valuable building block for developing novel therapeutics. As research continues to uncover new applications for fluorinated compounds, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.